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Compound of Interest

Compound Name: p-Methacryloyloxybenzoic acid

Cat. No.: B100828 Get Quote

An In-depth Technical Guide to p-Methacryloyloxybenzoic Acid: Core Physical and Chemical

Properties for Researchers

Introduction
p-Methacryloyloxybenzoic acid, also known as 4-(2-methylprop-2-enoyloxy)benzoic acid, is

an organic compound with significant potential in polymer chemistry and drug delivery systems.

As a derivative of both methacrylic acid and benzoic acid, it combines the polymerizable nature

of the methacrylate group with the functional properties of a carboxylic acid attached to a

benzene ring. This unique structure allows it to be used as a monomer in the synthesis of

functional polymers with applications in creating amphiphilic polyelectrolytes for controlled drug

release. This guide provides a comprehensive overview of its physical and chemical properties,

synthesis, and reactivity for researchers, scientists, and drug development professionals.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of p-Methacryloyloxybenzoic acid are

summarized in the table below. These properties are crucial for its handling, characterization,

and application in various experimental settings.
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Property Value

CAS Number 15721-10-5[1][2]

Molecular Formula C₁₁H₁₀O₄[1][2]

Molecular Weight 206.19 g/mol [1][2]

Boiling Point 371.8°C at 760 mmHg[1]

Density 1.23 g/cm³[1]

Flash Point 147.3°C[1]

Refractive Index 1.549[1]

Vapor Pressure 3.47E-06 mmHg at 25°C[1]

Crystal System Monoclinic[3]

Space Group P2₁/n[3]

Experimental Protocols
Synthesis of p-Methacryloyloxybenzoic Acid
A common method for the synthesis of p-Methacryloyloxybenzoic acid involves the acylation

of p-hydroxybenzoic acid with methacryloyl chloride.[3]

Materials:

p-Hydroxybenzoic acid (purified, 45g, 0.326 mol)

5% Sodium hydroxide (NaOH) aqueous solution (600 ml)

Methacryloyl chloride (predistilled, 37.5g, 0.359 mol)

Ice

Nitrogen blanket

Procedure:
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A solution of 45g (0.326 mol) of purified p-hydroxybenzoic acid in 600 ml of 5% NaOH

aqueous solution is prepared in a suitable reaction vessel.

The vessel is placed under a nitrogen blanket and cooled with an ice bath.

While stirring, 37.5g (0.359 mol) of predistilled methacryloyl chloride is added dropwise to

the solution over approximately 1 hour.

After the addition is complete, the mixture is stirred for an additional 30 minutes.

The clear solution is then acidified to precipitate the product.

The resulting solid, p-Methacryloyloxybenzoic acid, is collected, purified, and dried.
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Reactants

Reaction Conditions

Process

Product

p-Hydroxybenzoic Acid in 5% NaOH

Dropwise addition over 1 hour

Methacryloyl Chloride

Nitrogen Atmosphere
Ice Bath Cooling

Stirring
Stir for 30 minutes

Acidification

p-Methacryloyloxybenzoic Acid

Click to download full resolution via product page

Synthesis workflow for p-Methacryloyloxybenzoic acid.

Reactivity and Polymerization
The methacrylate group in p-Methacryloyloxybenzoic acid allows it to undergo

polymerization to form poly(p-methacryloyloxybenzoic acid). This polymerization can be

initiated using various methods, including free-radical initiators or radiation.

Polymerization in Liquid Crystalline Media
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One notable study investigated the polymerization of p-Methacryloyloxybenzoic acid within a

smectic and a nematic mesophase to produce stereospecific polymers.[4]

Experimental Details:

Nematogen: Heptyloxybenzoic acid

Smectogen: Cetyloxybenzoic acid

Initiator (Nematic Phase): Benzoyl peroxide[4]

Initiator (Smectic Phase): UV radiation on thin films deposited on mica plates[4]

The tacticity of the resulting polymers was analyzed using infrared and NMR spectroscopy. The

study found an increase in the isotactic component when the polymerization was carried out in

the nematic and smectic states, which was attributed to the steric organization of the monomer

in the mesophase.[4]

Nematic Phase Polymerization Smectic Phase Polymerization

p-Methacryloyloxybenzoic Acid
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Polymerization of p-Methacryloyloxybenzoic acid.

Applications in Drug Delivery
Poly(methacryloyloxy-o-benzoic acid), an amphiphilic weak polyelectrolyte derived from the

ortho-isomer, has been investigated as a carrier for the controlled release of cationic drugs.[5]
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[6] The polymer forms water-insoluble complexes with cationic drugs, such as propranolol HCl

and labetalol HCl, through secondary forces. These complexes are designed to release the

bound drug in ionic media.[5][6]

The release mechanism is pH-dependent. For instance, a complex with propranolol showed

rapid release in simulated gastric fluid (pH 1.2) but a diffusion-controlled release at higher pH

values (6.8 and 7.4).[5][6] In contrast, a complex with the less water-soluble drug labetalol

exhibited controlled release across all tested pH values, with the release being governed by the

erosion of the compressed tablet.[5] These findings suggest that polymers of

methacryloyloxybenzoic acid are promising carriers for oral drug delivery systems, particularly

for poorly soluble cationic drugs.[5]
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Drug delivery application of poly(methacryloyloxybenzoic acid).

Biological Activities
Currently, there is limited specific information in the public domain regarding the biological

activities of p-Methacryloyloxybenzoic acid itself. However, its constituent parts,

hydroxybenzoic acids, are known to possess a range of biological activities. For example, p-

hydroxybenzoic acid has been reported to have antifungal, antimutagenic, and antimicrobial

activities.[7] Further research is required to determine if these properties are retained or

modified in the polymeric form or in the monomer itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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